Cas no 151291-05-3 (1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole)

• Product Name: 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole
• CAS No: 151291-05-3
• MF: C₆H₈N₄S
• MW: 168.219518661499
• MDL: MFCD02089753
• CID: 99594
• PubChem ID: 2819539
• Update Time: 2025-06-20

1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,3-amino-1-methyl-5-(methylthio)-
• 3-amino-1-methyl-5-(methylthio)-pyrazole-4-carbonitrile
• 3-amino-1-methyl-5-methylsulfanylpyrazole-4-carbonitrile
• 1H-1-methyl-3-amino-4-cyano-5-methylsulfanylpyrazole
• 1H-Pyrazole-4-carbonitrile,3-amino-1-methyl-5-(methylthio)
• 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole
• 3-amino-1-methyl-5-(methylthio)-1H-pyrazole-4-carbonitrile
• 3-amino-1-methyl-5-methylthiopyrazole-4-carbonitrile
• 3-amino-4-cyano-1-methyl-5-methylmercaptopyrazole
• AC1ME059
• ACMC-20n668
• CTK4C6983
• 1-Methyl-3-Amino-4-Cyano-5-Methylsulfanylpyrazole(WXC00844)
• AS-31781
• A920797
• Maybridge3_003516
• SR-01000641261-1
• BGA29105
• BIQAGSSFDBPDNT-UHFFFAOYSA-N
• 1H-Pyrazole-4-carbonitrile, 3-amino-1-methyl-5-(methylthio)-
• DTXSID30384820
• AB10682
• MFCD02089753
• 3-AMINO-1-METHYL-5-(METHYLSULFANYL)-1H-PYRAZOLE-4-CARBONITRILE
• FT-0720650
• CS-0172419
• 151291-05-3
• CCG-52002
• HMS1440P18
• SCHEMBL7922166
• IDI1_014903
• AKOS006278517
• 3-Amino-1-methyl-5-methylsulfanyl-1H-pyrazole-4-carbonitrile
• DB-063899
• 3-AMINO-1-METHYL-5-(METHYLSULFANYL)PYRAZOLE-4-CARBONITRILE

• MDL： MFCD02089753
• Inchi： 1S/C6H8N4S/c1-10-6(11-2)4(3-7)5(8)9-10/h1-2H3,(H2,8,9)
• InChI Key： BIQAGSSFDBPDNT-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(N)=NN1C

Computed Properties

• Exact Mass: 168.04700
• Monoisotopic Mass: 168.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 92.93000
• LogP: 1.17708

1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole

Professional Introduction to 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole (CAS No. 151291-05-3)

1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole, a compound with the chemical formula C₆H₈N₄OS, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including amines, nitriles, and sulfur-containing moieties, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The CAS number 151291-05-3 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing and research. The structural features of 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole contribute to its unique chemical properties, which are essential for understanding its reactivity and potential applications. The methylsulfanyl group at the 5-position and the cyano group at the 4-position are particularly noteworthy, as they can influence the molecule's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have shown that pyrazole derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole structure has been investigated for its potential role in modulating enzyme activity and inhibiting the growth of various pathogens. These findings highlight the importance of this compound in the development of novel therapeutic agents.

In vitro studies have demonstrated that this compound can interact with multiple biological targets, including kinases and transcription factors. The amine group at the 3-position is particularly interesting, as it can form hydrogen bonds with polar residues in proteins, enhancing binding affinity. Additionally, the cyano group may participate in coordinate covalent bonding with metal ions, which is a common mechanism in many bioactive molecules. These interactions are crucial for understanding the compound's mechanism of action and optimizing its pharmacological properties.

The synthesis of 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have explored various synthetic pathways, including cyclocondensation reactions and nucleophilic substitutions, to achieve the desired structure. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for research purposes.

The potential applications of 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, derivatives of this compound have been investigated as precursors for designing novel antiviral agents and chemotherapeutic drugs. The versatility of this scaffold underscores its importance in medicinal chemistry and drug discovery.

Current research efforts are focused on exploring the pharmacokinetic properties of 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole to ensure its suitability for clinical applications. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles using computational models and experimental methods. These studies are essential for predicting how the compound behaves within living organisms and identifying potential side effects or toxicities.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, biochemistry, pharmacology, and computational science. The 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole structure serves as an excellent example of how structural modifications can lead to significant changes in biological activity. By systematically varying functional groups or substituents, researchers can fine-tune the properties of this molecule to achieve desired therapeutic effects while minimizing adverse reactions.

Future studies may also explore the use of this compound in combination therapies or as a lead molecule for developing new drug classes. The growing interest in polypharmacology suggests that compounds like 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole could play a crucial role in treating complex diseases that require multiple targets to be addressed simultaneously. This approach aligns with current trends in precision medicine and personalized therapy.

In conclusion, 1-Methyl-3-amino-4-cyano-5-methylsulfanylpyrazole (CAS No. 151291-05-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents with diverse biological activities. Ongoing studies continue to uncover new insights into its chemical properties and pharmacological effects, paving the way for innovative drug development strategies.